Cas no 1361810-78-7 (3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid
• CAS No: 1361810-78-7
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4933552
• Update Time: 2025-06-08

3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid

• Inchi： 1S/C10H10ClF2NO2/c1-5-7(4-11)2-6(3-8(15)16)9(14-5)10(12)13/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： VJNRLZLLOVNEJV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(C(F)F)C(CC(=O)O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid

Research Brief on 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid (CAS: 1361810-78-7)

3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid (CAS: 1361810-78-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a difluoromethyl group, and an acetic acid moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel pharmaceuticals. The presence of the chloromethyl group allows for further functionalization, while the difluoromethyl group can enhance metabolic stability and bioavailability. Recent publications have highlighted its use in the synthesis of small-molecule inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the utility of 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid as a precursor for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, with improved selectivity and pharmacokinetic profiles compared to existing inhibitors. These findings suggest that this compound could serve as a promising scaffold for the design of next-generation kinase inhibitors.

Another notable application of this compound is in the field of agrochemicals. Its structural motifs are similar to those found in certain herbicides and pesticides, making it a candidate for the development of new agrochemical agents. Recent patents have disclosed methods for synthesizing herbicidal compounds using 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid as a key intermediate, highlighting its versatility beyond pharmaceutical applications.

The synthesis and characterization of 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid have also been the subject of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure and purity. Additionally, computational studies have provided insights into its reactivity and potential interactions with biological targets, further supporting its utility in drug design.

In conclusion, 3-(Chloromethyl)-6-(difluoromethyl)-2-methylpyridine-5-acetic acid (CAS: 1361810-78-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated applications in drug discovery and agrochemical development underscore its potential as a key intermediate in the synthesis of bioactive molecules. Ongoing research is expected to uncover additional applications and optimize its use in various therapeutic and industrial contexts.